Cas no 298703-99-8 (Butanoic acid, 2-hydroxy-4-(methylthio)-, 2-methylpropyl ester)

Butanoic acid, 2-hydroxy-4-(methylthio)-, 2-methylpropyl ester structure
298703-99-8 structure
Product Name:Butanoic acid, 2-hydroxy-4-(methylthio)-, 2-methylpropyl ester
CAS No:298703-99-8
MF:C9H18O3S
MW:206.302422046661
CID:1440315
Update Time:2024-08-15

Butanoic acid, 2-hydroxy-4-(methylthio)-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-hydroxy-4-(methylthio)-, 2-methylpropyl ester
    • Inchi: 1S/C9H18O3S/c1-7(2)6-12-9(11)8(10)4-5-13-3/h7-8,10H,4-6H2,1-3H3
    • InChI Key: SIYNEAUZFPJNJT-UHFFFAOYSA-N
    • SMILES: C(OCC(C)C)(=O)C(O)CCSC

Computed Properties

  • Exact Mass: 206.09774

Experimental Properties

  • Density: 1.069±0.06 g/cm3(Predicted)
  • Boiling Point: 296.1±25.0 °C(Predicted)
  • PSA: 46.53
  • pka: 12.66±0.20(Predicted)
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